2-Chloro-1-[2-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone

• IUPAC Name: 2-chloro-1-[2-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone
• InChI: InChI=1S/C11H12ClNO2/c12-6-11(15)13-9(7-14)5-8-3-1-2-4-10(8)13/h1-4,9,14H,5-7H2
• InChI Key: OJUZXTXVACQKMV-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C2=CC=CC=C21)C(=O)CCl)CO
• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• CAS No.: 2361733-51-7

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of organic compounds involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions depends on the functional groups present in the starting materials and the desired product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in a molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. The types of reactions depend on the functional groups present in the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Mechanism of Action

The mechanism of action is typically studied for compounds that have biological activity. It involves understanding how the compound interacts with biological targets in the body.

Safety and Hazards

Safety and hazard information for a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on the compound’s toxicity, flammability, and environmental impact.

Future Directions

Future research on a compound could involve finding new synthetic routes, discovering new reactions, studying its biological activity, or developing applications in areas such as medicine or materials science.